1-((2,6-Difluorophenyl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperidine

• IUPAC Name: 1-(2,6-difluorophenyl)sulfonyl-4-(4-methoxyphenyl)sulfonylpiperidine
• InChI: InChI=1S/C18H19F2NO5S2/c1-26-13-5-7-14(8-6-13)27(22,23)15-9-11-21(12-10-15)28(24,25)18-16(19)3-2-4-17(18)20/h2-8,15H,9-12H2,1H3
• InChI Key: ZVSOUZSXQLMJJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)C2CCN(CC2)S(=O)(=O)C3=C(C=CC=C3F)F
• Molecular Formula: C18H19F2NO5S2
• Molecular Weight: 431.5 g/mol
• CAS No.: 1448027-76-6

Description

1-((2,6-Difluorophenyl)sulfonyl)-4-((4-methoxyphenyl)sulfonyl)piperidine is a useful research compound. Its molecular formula is C18H19F2NO5S2 and its molecular weight is 431.47. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

A study by Karaman et al. (2016) highlights the role of sulfonyl hydrazone scaffold and piperidine rings in medicinal chemistry. This research demonstrates the synthesis of sulfonyl hydrazones having piperidine derivatives and evaluates their antioxidant capacity and anticholinesterase activity. The study provides insights into the physical and chemical properties of these compounds and their potential as antioxidants and enzyme inhibitors, with some compounds showing better activity than standard antioxidants in certain assays (Karaman et al., 2016).

Electrosynthesis and Methoxylation of Piperidine Derivatives

Golub and Becker (2015) explored the anodic methoxylation of piperidine derivatives, including those with N-acyl and N-sulfonyl groups. Their work sheds light on how different anodes and electrolytes influence the methoxylation process, offering pathways to α-monomethoxy and α,α'-dimethoxy products. This study contributes to the understanding of electrosynthesis methods in modifying piperidine derivatives for varied applications (Golub & Becker, 2015).

Antimicrobial Activity of Piperidine Oxime Derivatives

Research by Mallesha and Mohana (2014) on 2,4-difluorophenyl(piperidin-4-yl)methanone oxime derivatives reveals their significant in vitro antibacterial and antifungal activities. By synthesizing and characterizing these compounds, the study contributes to the development of new antimicrobial agents, with some compounds showing promising activity against pathogenic strains (Mallesha & Mohana, 2014).

Novel Sulfonated Membranes for Dye Treatment

Liu et al. (2012) introduced novel sulfonated thin-film composite nanofiltration membranes with improved water flux for dye treatment. By synthesizing and utilizing sulfonated aromatic diamine monomers, this study provides advancements in membrane technology for efficient dye separation and water treatment, showcasing the role of sulfonic acid groups in enhancing membrane performance (Liu et al., 2012).